Cas no 122307-29-3 (5-chloro-4-methoxy-2-Pyridinemethanol)

5-Chloro-4-methoxy-2-pyridinemethanol is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its functional groups—chloro, methoxy, and hydroxymethyl—offer multiple reactive sites for further chemical modifications, making it a valuable intermediate in heterocyclic chemistry. The compound's structural features enable its use in the development of biologically active molecules, including potential drug candidates and crop protection agents. Its stability under standard conditions and compatibility with common organic reactions enhance its applicability in research and industrial settings. The product is typically characterized by high purity and consistent quality, ensuring reliable performance in synthetic applications.

5-chloro-4-methoxy-2-Pyridinemethanol structure

122307-29-3 structure

Product Name:5-chloro-4-methoxy-2-Pyridinemethanol

CAS No:122307-29-3

MF:C₇H₈ClNO₂

MW:173.596920967102

CID:1102222

PubChem ID:14402950

Update Time:2025-05-20

5-chloro-4-methoxy-2-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

- 5-chloro-4-methoxy-2-Pyridinemethanol
- 122307-29-3
- SCHEMBL10584255
- (5-chloro-4-methoxypyridin-2-yl)methanol
- starbld0026824
- Inchi： 1S/C7H8ClNO2/c1-11-7-2-5(4-10)9-3-6(7)8/h2-3,10H,4H2,1H3
- InChI Key： ONEDJPAUQCOCCJ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(CO)C=C1OC

Computed Properties

Exact Mass: 173.0243562g/mol
Monoisotopic Mass: 173.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 42.4Å²

5-chloro-4-methoxy-2-Pyridinemethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010333-250mg	5-Chloro-4-methoxypyridine-2-methanol	122307-29-3	95%	250mg	$931.00	2023-09-03
Alichem	A029010333-1g	5-Chloro-4-methoxypyridine-2-methanol	122307-29-3	95%	1g	$3010.80	2023-09-03

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Additional information on 5-chloro-4-methoxy-2-Pyridinemethanol

5-Chloro-4-Methoxy-2-Pyridinemethanol: A Comprehensive Overview

The compound 5-chloro-4-methoxy-2-pyridinemethanol (CAS No. 122307-29-3) is a structurally unique organic molecule belonging to the pyridine family. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a chlorine atom at position 5, a methoxy group at position 4, and a hydroxymethyl group at position 2. These substituents not only influence the chemical properties of the compound but also play a crucial role in its biological activity and reactivity.

Recent studies have highlighted the importance of 5-chloro-4-methoxy-2-pyridinemethanol in medicinal chemistry. Researchers have explored its potential as a lead compound for the development of new drugs targeting various diseases. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. The methoxy group at position 4 is particularly significant as it enhances the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

In addition to its medicinal applications, 5-chloro-4-methoxy-2-pyridinemethanol has also been studied for its role in agrochemicals. Recent research has focused on its ability to act as a plant growth regulator, potentially enhancing crop yields and resistance to environmental stressors. The hydroxymethyl group at position 2 has been identified as a key functional group contributing to this activity. Furthermore, the compound's stability under various environmental conditions makes it a viable candidate for sustainable agricultural practices.

The synthesis of 5-chloro-4-methoxy-2-pyridinemethanol has been optimized in recent years, with researchers developing efficient and cost-effective methods to produce this compound on a larger scale. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the product. These advancements have not only made the compound more accessible for research purposes but also pave the way for its commercialization in various industries.

From an environmental perspective, understanding the fate and transport of 5-chloro-4-methoxy-2-pyridinemethanol in natural systems is crucial. Recent studies have assessed its biodegradability and potential toxicity to aquatic organisms. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, 5-chloro-4-methoxy-2-pyridinemethanol (CAS No. 122307-29-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.